Cas no 1185309-42-5 (2-Amino(thiophene-5-d1))

• Product Name: 2-Amino(thiophene-5-d1)
• CAS No: 1185309-42-5
• MF: C₄H₅NS
• MW: 99.1541993618011
• CID: 5144576
• Update Time: 2025-06-14

2-Amino(thiophene-5-d1) Chemical and Physical Properties

Names and Identifiers

• 2-Amino(thiophene-5-d1)
• Thiophen-5-d-2-amine

• Inchi： 1S/C4H5NS/c5-4-2-1-3-6-4/h1-3H,5H2
• InChI Key： GLQWRXYOTXRDNH-UHFFFAOYSA-N
• SMILES： NC1SC([H])=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-Amino(thiophene-5-d1)

Research Brief on 2-Amino(thiophene-5-d1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Amino(thiophene-5-d1) (CAS: 1185309-42-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Amino(thiophene-5-d1) as a versatile building block in medicinal chemistry. Its deuterated thiophene moiety offers enhanced metabolic stability, making it an attractive candidate for the development of novel pharmaceuticals. Researchers have successfully incorporated this compound into various drug scaffolds, demonstrating its utility in improving pharmacokinetic profiles and reducing off-target effects.

One of the key advancements in this area involves the use of 2-Amino(thiophene-5-d1) in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported that deuterium incorporation at the 5-position of the thiophene ring significantly improved the compound's metabolic stability without compromising its inhibitory activity against target kinases. This finding opens new avenues for the design of more stable and effective kinase inhibitors.

In addition to its applications in kinase inhibition, 2-Amino(thiophene-5-d1) has shown promise in the development of radiopharmaceuticals. A recent study demonstrated that the deuterated compound could serve as a precursor for the synthesis of radiolabeled probes, enabling non-invasive imaging of biological targets. This approach has potential applications in oncology and neurology, where precise imaging is critical for diagnosis and treatment monitoring.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-Amino(thiophene-5-d1). Researchers are actively exploring novel synthetic routes to improve yield and purity, with recent efforts focusing on catalytic deuterium incorporation and flow chemistry techniques. These advancements are expected to facilitate broader adoption of this compound in pharmaceutical research.

In conclusion, 2-Amino(thiophene-5-d1) (CAS: 1185309-42-5) represents a valuable tool in modern drug discovery, offering unique advantages in terms of metabolic stability and versatility. Ongoing research continues to uncover new applications for this compound, underscoring its potential to address unmet medical needs. Future studies should focus on optimizing synthetic methodologies and expanding its therapeutic applications.